Cas no 1804719-77-4 (6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid)

• Product Name: 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid
• CAS No: 1804719-77-4
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4810593
• Update Time: 2025-06-13

6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H5F2N3O4/c8-5(9)2-1-3(10)11-6(12(15)16)4(2)7(13)14/h1,5H,(H2,10,11)(H,13,14)
• InChI Key： FIHGRUVHAVVQSX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C=1C(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 0.8
• Topological Polar Surface Area: 122

Additional information on 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid

Comprehensive Overview of 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid (CAS No. 1804719-77-4)

6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid (CAS No. 1804719-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both difluoromethyl and nitro groups in its pyridine backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions in precision medicine.

One of the key reasons behind the rising interest in 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid is its role in structure-activity relationship (SAR) studies. The compound’s carboxylic acid moiety allows for further derivatization, enabling chemists to fine-tune molecular properties such as solubility and binding affinity. This adaptability is critical in addressing challenges like drug resistance, a hot topic in current biomedical research. Users searching for "pyridine derivatives in drug design" or "nitropyridine applications" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, the difluoromethyl group in CAS No. 1804719-77-4 offers distinct advantages. Fluorine-containing compounds are known for their metabolic stability and enhanced bioavailability, making them a focal point in modern medicinal chemistry. Searches for "fluorinated pyridines" or "difluoromethyl group benefits" often highlight the importance of such motifs in optimizing lead compounds. This compound’s nitro group further contributes to its reactivity, facilitating transformations into amines or other functional groups via reduction.

In agrochemical applications, 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid serves as a precursor for herbicides and fungicides. The nitropyridine scaffold is frequently employed in crop protection agents, resonating with industry trends toward sustainable agriculture. Queries like "nitropyridine herbicides" or "fluorinated agrochemicals" underscore the compound’s relevance in this sector. Its structural complexity also aligns with the need for environmentally friendly alternatives, a priority for researchers and policymakers alike.

Analytical characterization of CAS No. 1804719-77-4 typically involves techniques such as NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and reproducibility in research. Users interested in "analytical methods for pyridine derivatives" or "quality control of nitropyridines" will appreciate the compound’s well-documented spectral data and synthetic protocols available in literature.

Looking ahead, the demand for 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-carboxylic acid is expected to grow, driven by its multifaceted applications. Whether in drug discovery, agrochemical innovation, or material science, its unique combination of functional groups positions it as a valuable building block. By addressing trending search terms like "pyridine-based drug candidates" or "fluorine in agrochemicals," this overview bridges the gap between academic research and industrial needs, offering actionable insights for professionals across disciplines.